CID 53627471
Cat. No. B8739136
M. Wt: 153.20 g/mol
InChI Key: MRIZMKJLUDDMHF-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US06852893B2
Procedure details
2 mmol of N-hydroxyphthalimide and 4 mmol of cumene hydroperoxide are added at a temperature of 130° C. to 200 mmol of cyclopentadecane in a round-bottomed flask having an attached reflux condenser. Oxygen at approximately 15 l/h is passed through the reaction mixture for 8 hours at said temperature. Cyclopentadecanol is obtained at a selectivity of 20% and cyclopentadecanone at a selectivity of 46%, at a cyclopentadecane conversion rate of 44%.
Name
Name
Name
Identifiers
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REACTION_CXSMILES
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[OH:1]N1[C:6](=O)[C:5]2=[CH:8][CH:9]=[CH:10][CH:11]=[C:4]2[C:3]1=[O:12].[O-]O.[C:15]1([CH:21](C)[CH3:22])C=[CH:19][CH:18]=[CH:17][CH:16]=1.[CH2:24]1[CH2:38][CH2:37][CH2:36][CH2:35][CH2:34][CH2:33][CH2:32][CH2:31][CH2:30][CH2:29][CH2:28][CH2:27][CH2:26][CH2:25]1.O=O>>[CH:3]1([OH:12])[CH2:4][CH2:11][CH2:10][CH2:9][CH2:8][CH2:5][CH2:6][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][CH2:21][CH2:22]1.[C:24]1(=[O:1])[CH2:38][CH2:37][CH2:36][CH2:35][CH2:34][CH2:33][CH2:32][CH2:31][CH2:30][CH2:29][CH2:28][CH2:27][CH2:26][CH2:25]1.[CH2:24]1[CH2:38][CH2:37][CH2:36][CH2:35][CH2:34][CH2:33][CH2:32][CH2:31][CH2:30][CH2:29][CH2:28][CH2:27][CH2:26][CH2:25]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2 mmol
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Type
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reactant
|
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Smiles
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ON1C(C=2C(C1=O)=CC=CC2)=O
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Name
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|
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Quantity
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4 mmol
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Type
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reactant
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Smiles
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[O-]O.C1(=CC=CC=C1)C(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1CCCCCCCCCCCCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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O=O
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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an attached reflux condenser
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(CCCCCCCCCCCCCC1)O
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Name
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Type
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product
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Smiles
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C1(CCCCCCCCCCCCCC1)=O
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|
Name
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|
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Type
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product
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Smiles
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C1CCCCCCCCCCCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
